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Compound of Interest

Compound Name: Lanierone

Cat. No.: B1212538 Get Quote

Lanierone, a pheromone component of the pine engraver beetle, Ips pini, plays a crucial role

in the chemical communication of this widespread forest pest. While not a primary attractant on

its own, lanierone acts as a powerful synergist, significantly enhancing the attractiveness of

other pheromone components, most notably ipsdienol. This guide provides a detailed

comparison of lanierone's efficacy in combination with other pheromones, supported by

experimental data, to inform researchers and professionals in drug development and pest

management.

Comparative Efficacy of Pheromone Blends
The response of pine engraver beetles to pheromone lures is highly dependent on the specific

blend of components and their ratios. Lanierone's primary function is to amplify the attraction

to ipsdienol.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1212538?utm_src=pdf-interest
https://www.benchchem.com/product/b1212538?utm_src=pdf-body
https://www.benchchem.com/product/b1212538?utm_src=pdf-body
https://www.benchchem.com/product/b1212538?utm_src=pdf-body
https://www.benchchem.com/product/b1212538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pheromone/Bl
end

Target Beetle
Species

Geographic
Location of
Study

Observed
Effect

Key
Quantitative
Findings

Lanierone

(alone)
Ips pini

Wisconsin, New

York, Southern

Appalachia

Not attractive.[1] -

Ipsdienol (alone) Ips pini New York

Weakly attractive

in the field, not

attractive in the

laboratory.[2][3]

-

Lanierone +

Ipsdienol
Ips pini New York

As attractive as

natural

pheromone

sources.[2][3]

A 1:100 ratio of

lanierone to

ipsdienol is

highly effective.

[2][3] Varying the

lanierone to

ipsdienol ratio

from 10⁻⁴:1 to

1:1 resulted in

increased beetle

captures at the

lower ratios.[2][3]

Lanierone +

Ipsdienol
Ips pini

Southern

Appalachia

Strongly

synergistic,

resulting in a 9-

fold increase in

trap catch

compared to

ipsdienol alone.

[1]

-

Lanierone +

Ipsdienol

Ips pini California No significant

synergistic effect.

[4]

The response to

1 mg/day

ipsdienol + 20 µ

g/day lanierone

was significantly
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greater than to

ipsdienol alone,

but a clear dose-

response was

not observed. A

high dose of

lanierone (2

mg/day)

significantly

lowered

attraction

compared to

ipsdienol alone.

[5][6]

Lanierone +

Ipsdienol
Ips pini

Northern Arizona

& Western

Montana

Highly

synergistic.[7]

A seasonal shift

in preference

was observed,

with a more

specific

preference for

97% (R)-(-)-

ipsdienol with

lanierone in the

summer.[7]

Lanierone +

Ipsdienol +

Ipsenol

Ips pini North Carolina

Lanierone

negates the

interruptive effect

of ipsenol on

ipsdienol

attraction.[8][9]

-

Lanierone +

Ipsdienol +

Ipsenol

Ips avulsus

Florida, Georgia,

Louisiana, North

Carolina

The combination

attracted the

highest numbers

of I. avulsus.[8]

[9]

-
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Lanierone +

Ipsdienol +

Ipsenol

Ips grandicollis Florida

The combination

of ipsenol and

ipsdienol (with or

without

lanierone) was

most effective.[8]

[9]

-

Experimental Protocols
The data presented above is derived from field experiments utilizing standardized trapping

methodologies.

General Trapping Protocol:

Traps: Multiple-funnel traps (e.g., 8-unit Lindgren multiple-funnel traps) are commonly

employed.[10] Traps are typically suspended from ropes between trees, positioned 1.3-1.5

meters above the ground and at least 2 meters away from any single tree.[10]

Experimental Design: A randomized complete block design is frequently used to minimize

the effects of environmental variability.[2] Replicates of trap lines are spaced at least 100

meters apart, with individual traps within a replicate spaced 10-15 meters from each other.

[10]

Lure Composition: Pheromones are released from various dispensers. For instance,

synthetic racemic ipsdienol and synthetic lanierone have been used at varying release

rates.[2] In some studies, different enantiomeric blends of ipsdienol are tested with and

without lanierone.[7]

Data Collection: Trapped insects are collected periodically (e.g., every 7 days), identified,

and counted to determine the attractiveness of the different pheromone blends.[11]

Pheromone Isolation and Identification:

The identification of lanierone as a pheromone component involved the collection of volatiles

from male Ips pini. These volatiles were collected on Porapak Q, followed by gas
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chromatography (GC) fractionation, bioassays to determine attractiveness, and spectrometry

for chemical identification.[2][3] GC-MS analysis revealed that male Ips pini produce lanierone
in an amount equal to approximately 0.2% of that of ipsdienol.[2][3]

Pheromone Interaction and Attraction Pathway
The following diagram illustrates the logical relationships between lanierone and other key

pheromones in modulating the attraction of Ips pini.

Lanierone

Ipsenol
Negates Interruption

Strong Attraction
of Ips pini

Synergizes

Ipsdienol
Primary Attractant

Interrupts Attraction

Click to download full resolution via product page

Caption: Pheromone interactions affecting Ips pini attraction.

Biosynthesis of Related Pheromones
While the specific biosynthetic pathway of lanierone is not detailed in the provided research,

studies on the closely related pheromones ipsenol and ipsdienol have shown that they are

derived from myrcene, a monoterpene found in the host pine trees.[12][13] Male Ips pini can

also synthesize ipsdienol de novo, as demonstrated by the incorporation of [1-¹⁴C]acetate into

the final pheromone component.[12][13] This indicates that the beetles have the metabolic

machinery to produce these complex signaling molecules, which are then crucial for

coordinating mass attacks on host trees.

The following diagram illustrates a simplified workflow for the de novo biosynthesis of ipsdienol.
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Caption: De novo biosynthesis of ipsdienol in Ips pini.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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